2-[(5-{[4-(propan-2-yl)phenoxy]methyl}-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C21H20F3N3O3S
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 2-[[5-[(4-propan-2-ylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H20F3N3O3S/c1-13(2)14-6-8-17(9-7-14)29-11-19-26-27-20(30-19)31-12-18(28)25-16-5-3-4-15(10-16)21(22,23)24/h3-10,13H,11-12H2,1-2H3,(H,25,28)
• InChI Key: MIXBSXROWOPCHZ-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OCC2=NN=C(O2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F

Description

2-[(5-{[4-(propan-2-yl)phenoxy]methyl}-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide is a chemical compound that has been the subject of scientific research in recent years. This compound has been synthesized using a specific method and has shown potential for a variety of applications, including as a research tool for studying biological processes and as a potential therapeutic agent. In

Mechanism of Action

The mechanism of action of 2-[(5-{[4-(propan-2-yl)phenoxy]methyl}-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide is not fully understood. However, it is believed to act on specific receptors and enzymes, modulating their activity and leading to downstream effects on cellular processes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 2-[(5-{[4-(propan-2-yl)phenoxy]methyl}-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide has a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, suggesting potential as an anti-cancer agent. Additionally, this compound has been shown to modulate neurotransmitter release and neuronal activity, suggesting potential as a therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 2-[(5-{[4-(propan-2-yl)phenoxy]methyl}-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide is its high affinity for specific receptors and enzymes, making it a useful research tool for investigating their function and regulation. Additionally, this compound has potential as a therapeutic agent for a variety of diseases, making it an attractive target for drug development. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are a variety of future directions for research on 2-[(5-{[4-(propan-2-yl)phenoxy]methyl}-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide. One potential area of focus is further investigation of the compound's mechanism of action, with the goal of identifying specific targets and downstream effects. Additionally, research on the potential therapeutic applications of this compound could lead to the development of new treatments for cancer and neurological disorders. Finally, further optimization of the synthesis method could lead to improved yields and purity, making this compound more accessible for scientific research.

Synthesis Methods

The synthesis of 2-[(5-{[4-(propan-2-yl)phenoxy]methyl}-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide involves a series of steps that have been optimized for maximum yield and purity. The starting materials for this synthesis are readily available, and the reaction conditions are mild, making it a relatively straightforward process. The final product is obtained through a combination of purification methods, including column chromatography and recrystallization.

Scientific Research Applications

2-[(5-{[4-(propan-2-yl)phenoxy]methyl}-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide has been used in a variety of scientific research applications. One of the primary uses of this compound is as a research tool for studying biological processes. It has been shown to have a high affinity for certain receptors and enzymes, making it useful for investigating their function and regulation. Additionally, this compound has potential as a therapeutic agent for a variety of diseases, including cancer and neurological disorders.